![molecular formula C14H20N4O2 B5089981 2-[[5-(3-isobutyl-1,2,4-oxadiazol-5-yl)-2-pyridinyl](methyl)amino]ethanol](/img/structure/B5089981.png)
2-[[5-(3-isobutyl-1,2,4-oxadiazol-5-yl)-2-pyridinyl](methyl)amino]ethanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[[5-(3-isobutyl-1,2,4-oxadiazol-5-yl)-2-pyridinyl](methyl)amino]ethanol is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known by the name of A-317491, and it belongs to the class of compounds known as purinergic receptor antagonists. The purinergic receptor is a type of receptor that is involved in the regulation of various physiological and biochemical processes in the body. The compound A-317491 has been found to have a potent and selective inhibitory effect on the purinergic receptor, making it a valuable tool for scientific research.
Mechanism of Action
The mechanism of action of A-317491 involves the inhibition of the purinergic receptor. The purinergic receptor is a type of receptor that is involved in the regulation of various physiological and biochemical processes in the body, including pain, inflammation, and neurodegenerative diseases. A-317491 has been found to have a potent and selective inhibitory effect on the purinergic receptor, making it a valuable tool for studying the role of the purinergic receptor in these processes.
Biochemical and physiological effects:
A-317491 has been found to have a range of biochemical and physiological effects. The compound has been shown to have a potent and selective inhibitory effect on the purinergic receptor, which is involved in the regulation of various physiological and biochemical processes in the body. A-317491 has been found to have an analgesic effect, making it a potential treatment for pain. The compound has also been found to have an anti-inflammatory effect, making it a potential treatment for inflammation. Additionally, A-317491 has been found to have a neuroprotective effect, making it a potential treatment for neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
A-317491 has several advantages and limitations for lab experiments. The compound has a potent and selective inhibitory effect on the purinergic receptor, making it a valuable tool for studying the role of the purinergic receptor in various physiological and biochemical processes. However, the compound has a short half-life, which can make it difficult to use in some experiments. Additionally, the compound has a relatively low solubility, which can make it difficult to administer in some experiments.
Future Directions
There are several future directions for the study of A-317491. One potential direction is the development of more potent and selective inhibitors of the purinergic receptor. Another potential direction is the study of the compound's potential applications in the treatment of pain, inflammation, and neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of A-317491 and its potential role in various physiological and biochemical processes.
Synthesis Methods
The synthesis of A-317491 involves a series of chemical reactions that result in the formation of the final compound. The synthesis of A-317491 was first reported in 2005 by scientists at Abbott Laboratories. The synthesis involves the reaction of 2-aminopyridine with 3-isobutyl-1,2,4-oxadiazole-5-carboxylic acid to form the intermediate compound. The intermediate is then reacted with methyl chloroformate to form the final product, 2-[[5-(3-isobutyl-1,2,4-oxadiazol-5-yl)-2-pyridinyl](methyl)amino]ethanol.
Scientific Research Applications
A-317491 has been extensively studied for its potential applications in scientific research. The compound has been found to have a potent and selective inhibitory effect on the purinergic receptor, making it a valuable tool for studying the role of the purinergic receptor in various physiological and biochemical processes. A-317491 has been used in a wide range of scientific research studies, including studies on pain, inflammation, and neurodegenerative diseases.
Properties
IUPAC Name |
2-[methyl-[5-[3-(2-methylpropyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl]amino]ethanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N4O2/c1-10(2)8-12-16-14(20-17-12)11-4-5-13(15-9-11)18(3)6-7-19/h4-5,9-10,19H,6-8H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNELFBUYJGPBDK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC1=NOC(=N1)C2=CN=C(C=C2)N(C)CCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.